Cas no 122914-94-7 (3-O-Acetylandrostenone hydrazone)

3-O-Acetylandrostenone hydrazone Properties

Names and Identifiers

• 3-O-Acetylandrostenone hydrazone
• Androst-5-en-17-one, 3-(acetyloxy)-, 17-hydrazone, (3beta)-
• SCHEMBL10273964
• 122914-94-7
• [(3S,8R,9S,10R,13S,14S,17E)-17-hydrazinylidene-10,13-dimethyl-1,2,3,4,7,8,9,11,12,14,15,16-dodecahydrocyclopenta[a]phenanthren-3-yl] acetate

• InChIKey： AVVTXAOOIGIGOW-ZKHIMWLXSA-N
• Inchi： InChI=1S/C21H32N2O2/c1-13(24)25-15-8-10-20(2)14(12-15)4-5-16-17-6-7-19(23-22)21(17,3)11-9-18(16)20/h4,15-18H,5-12,22H2,1-3H3/t15-,16-,17-,18-,20-,21-/m0/s1
• SMILES： CC(=O)OC1CCC2(C3CCC4(C(C3CC=C2C1)CCC4=NN)C)C

Computed Properties

• Exact Mass: 344.246378268g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 2
• Monoisotopic Mass: 344.246378268g/mol
• Heavy Atom Count: 25
• Complexity: 640
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.7
• Topological Polar Surface Area: 64.7Ų

Experimental Properties

• Boiling Point: 468.5±55.0 °C at 760 mmHg
• Vapor Pressure: 0.0±1.2 mmHg at 25°C
• Flash Point: 237.1±31.5 °C
• Color/Form: Powder
• Density: 1.3±0.1 g/cm3